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Compound of Interest

Compound Name: L-Idose-13C-2

Cat. No.: B12392511 Get Quote

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

biological relevance of L-Idose-13C-2, a stable isotope-labeled monosaccharide. This

document is intended for researchers, scientists, and drug development professionals engaged

in metabolic research, particularly in the context of carbohydrate metabolism and related

enzymatic pathways.

Chemical Properties
L-Idose-13C-2 is an isotopologue of the rare sugar L-idose, where a carbon-13 (¹³C) isotope is

incorporated at the second carbon position. This isotopic labeling provides a valuable tool for

tracing and quantifying metabolic pathways without the use of radioactive materials.

Table 1: General and Physicochemical Properties of L-Idose-13C-2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12392511?utm_src=pdf-interest
https://www.benchchem.com/product/b12392511?utm_src=pdf-body
https://www.benchchem.com/product/b12392511?utm_src=pdf-body
https://www.benchchem.com/product/b12392511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name L-Idose-2-¹³C N/A

Molecular Formula C₅¹³CH₁₂O₆ [1]

Molecular Weight 181.15 g/mol [1]

CAS Number 115973-80-3 [1]

Appearance
Not specified in available

literature
N/A

Storage Conditions Typically stored at -20°C N/A

Solubility Soluble in water N/A

Synthesis of L-Idose-13C-2
A detailed, publicly available, step-by-step experimental protocol for the specific synthesis of L-
Idose-13C-2 is not readily found in the scientific literature, as these are often proprietary

methods of commercial suppliers. However, the synthesis of L-idose derivatives and the

introduction of isotopic labels are well-documented processes. The synthesis of L-Idose-13C-2
would likely involve a multi-step chemical synthesis starting from a more common sugar, such

as D-glucose or D-xylose, followed by the introduction of the ¹³C label at the desired position.

General synthetic strategies for L-idose often involve epimerization at C-5 of a D-glucose

derivative. The introduction of the ¹³C label at the C-2 position can be achieved using a ¹³C-

labeled precursor in the early stages of the synthesis.

While a specific protocol is unavailable, a plausible synthetic approach could involve the

following conceptual steps:
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Commercially available starting material (e.g., D-Xylose)

Introduction of a ¹³C-labeled cyano group to form a cyanohydrin

Reduction of the nitrile and cyclization

Stereoselective reductions and protection/deprotection steps to yield the L-ido configuration

Purification and characterization (NMR, Mass Spectrometry)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of L-Idose-¹³C-2.

Biological Role and Applications
L-Idose-13C-2 serves as a crucial tool in metabolic research, primarily as a tracer to elucidate

the flux through specific biochemical pathways. Its most notable application is in the study of

the polyol pathway and the enzyme aldose reductase.

The Polyol Pathway and Aldose Reductase
The polyol pathway is a two-step metabolic pathway that converts glucose to fructose. Under

normal physiological conditions, this pathway is a minor contributor to glucose metabolism.

However, in hyperglycemic conditions, such as in diabetes mellitus, the flux through the polyol

pathway significantly increases. This overactivity is implicated in the pathogenesis of diabetic

complications.
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The first and rate-limiting step of the polyol pathway is the reduction of glucose to sorbitol, a

reaction catalyzed by the enzyme aldose reductase (AR). L-idose is a C-5 epimer of D-glucose

and has been shown to be an excellent substrate for aldose reductase. Therefore, L-Idose-
13C-2 can be used to monitor the activity of this enzyme and the flux through the polyol

pathway.

Glucose / L-Idose-¹³C

Aldose Reductase
(NADPH -> NADP+)

Sorbitol / L-Iditol-¹³C

Sorbitol Dehydrogenase
(NAD+ -> NADH)

Fructose

Click to download full resolution via product page

Caption: The Polyol Pathway with L-Idose-¹³C as a substrate for Aldose Reductase.

Experimental Applications
The use of L-Idose-13C-2 in combination with analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS) allows for the precise tracking

of the ¹³C label as it is metabolized.

Table 2: Experimental Applications of L-Idose-13C-2
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Application Description Analytical Techniques

Metabolic Flux Analysis

Quantifying the rate of

metabolic reactions in the

polyol pathway.

¹³C-NMR, Mass Spectrometry

Enzyme Kinetics

Determining the kinetic

parameters of aldose

reductase with a glucose

analog.

NMR, Spectrophotometry

Drug Discovery

Screening for inhibitors of

aldose reductase as potential

therapeutics for diabetic

complications.

High-Throughput Screening,

Enzymatic Assays

Internal Standard

Used as an internal standard

for the accurate quantification

of unlabeled L-idose or related

metabolites in biological

samples.[1]

LC-MS, GC-MS

Experimental Protocols
While a specific synthesis protocol is not available, a general experimental workflow for utilizing

L-Idose-13C-2 in metabolic studies is outlined below.
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Cell Culture / In Vivo Model

Sample Preparation

Analysis

Data Interpretation

Prepare cell culture or animal model

Incubate with L-Idose-¹³C-2

Quench metabolism

Extract metabolites

Analyze extracts by NMR or Mass Spectrometry

Determine ¹³C enrichment and calculate metabolic flux

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Idose-13C-2: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392511#l-idose-13c-2-chemical-properties-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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